Cas no 2169611-63-4 (2-amino-3-methylhexane-1-sulfonyl fluoride)

• Product Name: 2-amino-3-methylhexane-1-sulfonyl fluoride
• CAS No: 2169611-63-4
• MF: C₇H₁₆FNO₂S
• MW: 197.270844459534
• CID: 6378541
• PubChem ID: 165565359
• Update Time: 2025-05-19

2-amino-3-methylhexane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-methylhexane-1-sulfonyl fluoride
• 2169611-63-4
• EN300-1577167

• Inchi： 1S/C7H16FNO2S/c1-3-4-6(2)7(9)5-12(8,10)11/h6-7H,3-5,9H2,1-2H3
• InChI Key： UIHRIGVDDSNBOO-UHFFFAOYSA-N
• SMILES： S(CC(C(C)CCC)N)(=O)(=O)F

Computed Properties

• Exact Mass: 197.08857809g/mol
• Monoisotopic Mass: 197.08857809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.5Ų

Additional information on 2-amino-3-methylhexane-1-sulfonyl fluoride

2-Amino-3-Methylhexane-1-Sulfonyl Fluoride (CAS No. 2169611-63-4): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

2-Amino-3-methylhexane-1-sulfonyl fluoride (CAS No. 2169611-63-4) is a versatile compound with significant potential in the field of medicinal chemistry. This compound is characterized by its unique structure, which includes an amino group, a methyl group, and a sulfonyl fluoride functional group. These structural features contribute to its diverse chemical properties and make it an attractive candidate for various applications in drug discovery and development.

The chemical structure of 2-amino-3-methylhexane-1-sulfonyl fluoride can be represented as follows: CH₃CH₂CH(CH₃)CH₂CH₂SOF. The presence of the sulfonyl fluoride group (SOF) is particularly noteworthy, as it imparts reactivity and functional versatility to the molecule. Sulfonyl fluorides are known for their ability to participate in various chemical reactions, including nucleophilic substitution and elimination reactions, making them valuable intermediates in synthetic chemistry.

In recent years, there has been growing interest in the use of sulfonyl fluorides in medicinal chemistry due to their potential as bioisosteres for other functional groups. For instance, sulfonyl fluorides can mimic the reactivity of carboxylic acids or esters, which are common functionalities in many biologically active compounds. This property has led to the exploration of 2-amino-3-methylhexane-1-sulfonyl fluoride as a building block for the synthesis of novel drug candidates.

The physicochemical properties of 2-amino-3-methylhexane-1-sulfonyl fluoride have been extensively studied. It is a colorless liquid with a molecular weight of approximately 187.2 g/mol. The compound exhibits good solubility in organic solvents such as dichloromethane and acetonitrile, which facilitates its use in various synthetic protocols. Additionally, its melting point and boiling point are within ranges that make it suitable for handling under standard laboratory conditions.

In terms of its biological activity, 2-amino-3-methylhexane-1-sulfonyl fluoride has shown promise in several areas of research. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For example, recent studies have demonstrated that sulfonyl fluorides can act as potent inhibitors of serine proteases, which are implicated in various diseases such as cancer and inflammatory disorders. The ability to modulate enzyme activity through the use of sulfonyl fluorides opens up new avenues for therapeutic intervention.

The synthetic accessibility of 2-amino-3-methylhexane-1-sulfonyl fluoride is another factor that contributes to its appeal in medicinal chemistry. The compound can be synthesized through well-established methods involving the reaction of an appropriate amine with a sulfonyl chloride or sulfinic acid derivative. These synthetic routes are generally efficient and scalable, making it feasible to produce large quantities of the compound for further research and development.

Beyond its use as an enzyme inhibitor, 2-amino-3-methylhexane-1-sulfonyl fluoride has also been explored for its potential as a prodrug moiety. Prodrugs are inactive derivatives that are converted into active drugs within the body through metabolic processes. The sulfonyl fluoride group can be designed to undergo specific transformations under physiological conditions, releasing the active drug at the desired site of action. This approach can enhance the pharmacokinetic properties of drugs, such as improving their solubility or reducing their toxicity.

In conclusion, 2-amino-3-methylhexane-1-sulfonyl fluoride (CAS No. 2169611-63-4) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and versatile chemical properties make it an attractive candidate for various applications, including enzyme inhibition and prodrug design. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in the development of novel therapeutic agents.